Cas no 1030603-66-7 (N-[(1R,2R)-2-ISOTHIOCYANATOCYCLOHEXYL]-CARBAMIC ACID-1,1-DIMETHYLETHYL ESTER)

N-[(1R,2R)-2-ISOTHIOCYANATOCYCLOHEXYL]-CARBAMIC ACID-1,1-DIMETHYLETHYL ESTER structure
1030603-66-7 structure
Product Name:N-[(1R,2R)-2-ISOTHIOCYANATOCYCLOHEXYL]-CARBAMIC ACID-1,1-DIMETHYLETHYL ESTER
CAS No:1030603-66-7
MF:C12H20N2O2S
MW:256.3644
CID:4668180
Update Time:2023-03-20

N-[(1R,2R)-2-ISOTHIOCYANATOCYCLOHEXYL]-CARBAMIC ACID-1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • N-[(1R,2R)-2-isothiocyanatocyclohexyl]-CarbaMic acid-1,1-diMethylethyl ester
    • N-[(1R,2R)-2-ISOTHIOCYANATOCYCLOHEXYL]-CARBAMIC ACID-1,1-DIMETHYLETHYL ESTER

Computed Properties

  • Exact Mass: 256.124549g/mol
  • Monoisotopic Mass: 256.124549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 256.37g/mol
  • XLogP3: 3.6
  • Topological Polar Surface Area: 82.8Ų
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